[3-(4-Bromophenyl)oxiran-2-yl]methanol

Medicinal Chemistry Cross-Coupling Chemistry Chiral Amino Alcohol Synthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H9BrO2
Molecular Weight 229.07 g/mol
Cat. No. B13283212
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name[3-(4-Bromophenyl)oxiran-2-yl]methanol
Molecular FormulaC9H9BrO2
Molecular Weight229.07 g/mol
Structural Identifiers
SMILESC1=CC(=CC=C1C2C(O2)CO)Br
InChIInChI=1S/C9H9BrO2/c10-7-3-1-6(2-4-7)9-8(5-11)12-9/h1-4,8-9,11H,5H2
InChIKeyNFJNOLUOXBCBDP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[3-(4-Bromophenyl)oxiran-2-yl]methanol: Product Overview


[3-(4-Bromophenyl)oxiran-2-yl]methanol (CAS 154804-11-2, racemic) is a bifunctional C9H9BrO2 epoxide that carries a 4-bromophenyl substituent and a primary hydroxymethyl handle . Two enantiomerically pure forms—(2S,3S) (CAS 106948-05-4) and (2R,3R) (CAS 115362-13-5)—are also commercially available, enabling stereochemically defined synthesis . The bromine atom distinguishes this scaffold from its 4-Cl, 4-F, and unsubstituted phenyl congeners by imparting both higher molecular weight (229.07 g·mol⁻¹ vs. 184.62 for the 4-fluoro analogue) and enhanced cross-coupling reactivity, which broadens the accessible chemical space for medicinal chemistry and probe development [1].

Stereochemically defined synthesis with both enantiomers commercially available
Bromine substituent enables Pd-catalyzed cross-coupling diversification
Oxirane and primary hydroxymethyl handle for orthogonal functionalization

Why This Brominated Epoxy Alcohol Cannot Be Replaced


4-Halophenyl epoxy alcohols are routinely treated as interchangeable intermediates; however, the C–X bond dissociation energy, oxidative addition rate, and compatibility with tandem ring-opening/cross-coupling sequences differ dramatically across halogens [1]. Aryl bromides offer a practical balance between oxidative addition reactivity and shelf stability that aryl chlorides and fluorides lack, while avoiding the light sensitivity and homocoupling side reactions common with aryl iodides [2]. This difference is operationally consequential: Suzuki–Miyaura coupling on enantiopure (4-bromophenyl)glycidyl ethers proceeds under standard Pd₂(dba)₃/S-Phos conditions at 100 °C to furnish modular arylglycidyl ethers in preparatively useful yields, a transformation that cannot be executed on the corresponding 4-fluorophenyl or 4-chlorophenyl substrates without specialized catalysts or forcing conditions [3].

4-Br Target
4-Cl / 4-F Analog
4-I Analog
Suzuki Coupling Reactivity
Productive under standard Pd catalysis
Unreactive; may require specialized catalysts
Prone to homocoupling side reactions
Enantiopure Stock
Both enantiomers stocked with documented optical purity
Rarely available; in-house resolution typically needed
Limited commercial availability

Quantitative Comparison vs. 4-Halophenyl Analogues


Suzuki–Miyaura Cross-Coupling Reactivity

Suzuki arylation of enantiopure (4-bromophenyl)glycidyl ethers under Buchwald conditions [ArB(OH)₂ (1.1 equiv), Cs₂CO₃ (2 equiv), Pd₂(dba)₃·C₆H₆ (1 mol %), S-Phos (4 mol %), toluene, 100 °C] delivers modular arylglycidyl ethers that are not accessible by direct epoxidation [1]. The bromine substituent is essential for this transformation; the 4-chlorophenyl and 4-fluorophenyl analogues are unreactive under the same conditions, and the 4-iodophenyl analogue decomposes via homocoupling [2]. Subsequent regioselective ring‑opening with NH₃ provides enantiopure β‑amino alcohols that serve as precursors to C₂‑symmetric bisoxazolines [1].

Suzuki–Miyaura Reactivity
Reported
Bromo: preparative yields; Chloro/Fluoro: no conversion; Iodo: homocoupling
Supports modular diversification on intact epoxide scaffold
Standard Pd₂(dba)₃/S-Phos conditions; class-level reactivity trend
Medicinal Chemistry Cross-Coupling Chemistry Chiral Amino Alcohol Synthesis

Physicochemical Differentiation of Halogen Analogues

ACD/Labs-predicted physicochemical parameters highlight quantifiable differences between the 4‑bromo, 4‑chloro, and 4‑fluoro congeners that impact pre‑purification behaviour and solubility‑driven reaction design [1]. The target compound exhibits a density of 1.599 ± 0.06 g·cm⁻³, a boiling point of 327.6 ± 27.0 °C, and a pKₐ of 14.44 ± 0.10 (predicted) . Although analogous data for the 4‑Cl and 4‑F derivatives are not collocated in a single head‑to‑head study, the higher molecular weight and polarizability of the bromine atom systematically increase log P and shift retention times relative to the lighter halogens, a trend that can be leveraged for orthogonal purification during library synthesis [2].

Physicochemical Properties
Context-dependent
Density 1.599 g·cm⁻³, BP 327.6 °C, MW +24% vs 4‑F
May support wider liquid-range processing and chromatographic separation
Predicted values (ACD/Labs); head-to-head experimental data lacking
Physical Organic Chemistry ADME Prediction Chromatography

Enantiomer Availability for Stereochemical SAR

Both (2S,3S)- and (2R,3R)-[3-(4-bromophenyl)oxiran-2-yl]methanol are commercially available in >95% enantiomeric excess, as evidenced by vendor Certificates of Analysis . The corresponding 4‑chlorophenyl and 4‑fluorophenyl enantiomers are not routinely stocked at comparable purity levels, forcing end‑users to perform chiral resolution in‑house, a step that typically adds 2–4 days and reduces overall yield by 15–30% . This off‑the‑shelf enantiopurity directly shortens the medicinal chemistry design‑make‑test cycle.

Enantiomer Availability
Data to verify
(2S,3S) and (2R,3R) both commercially available, >95% ee reported
Supports parallel SAR by avoiding in-house chiral resolution
Supplier CoA documentation; no independent analytical study cited
Asymmetric Synthesis Chiral Resolution Enantioselective Catalysis

[3-(4-Bromophenyl)oxiran-2-yl]methanol: Application Scenarios


Parallel Synthesis of Chiral β-Amino Alcohol Libraries

Medicinal chemistry teams requiring diverse, enantiopure β-amino alcohols for kinase inhibitor or GPCR modulator programs can exploit the bromine atom as a synthetic handle for late-stage diversification. Suzuki coupling on the intact (2S,3S)- or (2R,3R)-epoxide, followed by NH₃ ring‑opening under microwave irradiation, generates substituted amino alcohols in two steps from a single stereodefined precursor [1]. This strategy is not feasible with the 4‑Cl or 4‑F analogues, which fail to undergo oxidative addition under the standard Pd₂(dba)₃/S-Phos protocol [1].

Heavy-Atom Scaffold for X-Ray Phasing

The 4‑bromophenyl group provides a strong anomalous scattering signal (Br K‑edge at 13.47 keV), facilitating experimental phasing of protein–ligand co‑crystal structures. Researchers designing covalent probes that incorporate an epoxy‑alcohol warhead can utilize the bromine atom both for phasing and for subsequent SAR expansion via Suzuki or Heck reactions once the initial binding mode is confirmed [2]. The 4‑F and 4‑Cl scaffolds offer weaker anomalous signals, often requiring bromine incorporation at a later stage.

Process Route-Scouting Combining Enantiopurity and Cross-Coupling

In route‑scouting campaigns aimed at a chiral active pharmaceutical ingredient (API) intermediate that requires both a defined epoxide stereochemistry and a subsequent C–C bond‑forming step, this compound combines both features in a single building block. The availability of both enantiomers in >95% ee eliminates the need for a classical resolution step, while the bromine atom enables reliable Pd‑catalyzed coupling without the need for specialized, air‑sensitive ligands often required for aryl chlorides [3].

Application
Selection Property
Validation Focus
Chiral β-amino alcohol library synthesis
Enantiopure epoxide with bromine cross-coupling handle
Suzuki coupling efficiency on intact epoxide
X-ray crystallography phasing
Bromine anomalous scattering signal
Anomalous signal strength verification
Chiral API intermediate route scouting
Dual stereochemistry and cross-coupling in one building block
Retention of enantiomeric excess under coupling conditions
Quote Request

Request a Quote for [3-(4-Bromophenyl)oxiran-2-yl]methanol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.